Cas no 890603-10-8 (2-4-(2,4-dimethylphenyl)piperazin-1-yl-N-(4-fluorophenyl)acetamide)

• Product Name: 2-4-(2,4-dimethylphenyl)piperazin-1-yl-N-(4-fluorophenyl)acetamide
• CAS No: 890603-10-8
• MF: C₂₀H₂₄FN₃O
• MW: 341.422468185425
• CID: 6123496
• PubChem ID: 8442041
• Update Time: 2025-08-02

2-4-(2,4-dimethylphenyl)piperazin-1-yl-N-(4-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-4-(2,4-dimethylphenyl)piperazin-1-yl-N-(4-fluorophenyl)acetamide
• 1-Piperazineacetamide, 4-(2,4-dimethylphenyl)-N-(4-fluorophenyl)-
• F1757-0269
• 2-[4-(2,4-dimethylphenyl)piperazin-1-yl]-N-(4-fluorophenyl)acetamide
• 2-(4-(2,4-dimethylphenyl)piperazin-1-yl)-N-(4-fluorophenyl)acetamide
• 890603-10-8
• Z274555542
• AKOS002244087

• Inchi： 1S/C20H24FN3O/c1-15-3-8-19(16(2)13-15)24-11-9-23(10-12-24)14-20(25)22-18-6-4-17(21)5-7-18/h3-8,13H,9-12,14H2,1-2H3,(H,22,25)
• InChI Key： CYHFVHHEYTXLKJ-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC=C(F)C=C2)=O)CCN(C2=CC=C(C)C=C2C)CC1

Computed Properties

• Exact Mass: 341.19034056g/mol
• Monoisotopic Mass: 341.19034056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 35.6Ų

Experimental Properties

• Density: 1.185±0.06 g/cm3(Predicted)
• Boiling Point: 537.3±50.0 °C(Predicted)
• pka: 13.59±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 2-4-(2,4-dimethylphenyl)piperazin-1-yl-N-(4-fluorophenyl)acetamide

Introduction to 2-4-(2,4-dimethylphenyl)piperazin-1-yl-N-(4-fluorophenyl)acetamide (CAS No. 890603-10-8)

2-4-(2,4-dimethylphenyl)piperazin-1-yl-N-(4-fluorophenyl)acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and pharmacological properties. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 890603-10-8, represents a fusion of aromatic and heterocyclic chemistry, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 2-4-(2,4-dimethylphenyl)piperazin-1-yl-N-(4-fluorophenyl)acetamide incorporates several key functional groups that contribute to its potential biological activity. The presence of a piperazine ring, which is a well-known pharmacophore in many psychoactive and antipsychotic drugs, suggests that this compound may exhibit properties relevant to central nervous system (CNS) modulation. Additionally, the combination of a dimethylphenyl group and a 4-fluorophenyl moiety introduces additional layers of complexity that could influence its interaction with biological targets.

In recent years, there has been a growing interest in developing novel compounds that leverage the structural diversity of piperazine derivatives for therapeutic applications. The incorporation of fluorine atoms, as seen in the N-(4-fluorophenyl)acetamide moiety, is particularly noteworthy. Fluorine substitution can significantly enhance the metabolic stability and binding affinity of molecules, making them more suitable for clinical use. This feature has been extensively studied in the context of anticancer and anti-inflammatory agents, where fluorinated compounds have shown remarkable efficacy.

Current research in the field of medicinal chemistry has highlighted the importance of optimizing molecular scaffolds to achieve desired pharmacological outcomes. The 2-4-(2,4-dimethylphenyl)piperazin-1-yl-N-(4-fluorophenyl)acetamide structure exemplifies this trend by integrating multiple pharmacologically relevant features into a single molecule. This approach not only simplifies the synthesis process but also increases the likelihood of identifying compounds with multifunctional activities.

The synthesis of 2-4-(2,4-dimethylphenyl)piperazin-1-yl-N-(4-fluorophenyl)acetamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been instrumental in constructing the complex framework of this compound. These methods not only enhance efficiency but also allow for greater flexibility in modifying the molecular structure for further optimization.

From a computational chemistry perspective, the molecular dynamics and binding interactions of 2-4-(2,4-dimethylphenyl)piperazin-1-yl-N-(4-fluorophenyl)acetamide have been extensively simulated using various software tools. These simulations have provided valuable insights into how the compound interacts with biological targets at the atomic level. Understanding these interactions is crucial for designing molecules with improved selectivity and reduced side effects.

The potential therapeutic applications of 2-4-(2,4-dimethylphenyl)piperazin-1-yl-N-(4-fluorophenyl)acetamide are vast and span multiple disease areas. Preliminary studies have suggested that this compound may exhibit activity as an antipsychotic agent due to its structural similarity to known psychotropic drugs. Additionally, its ability to modulate neurotransmitter systems makes it a candidate for treating neurological disorders such as depression and anxiety.

In conclusion, 2-4-(2,4-dimethylphenyl)piperazin-1-yl-N-(4-fluorophenyl)acetamide (CAS No. 890603-10-8) represents a significant advancement in pharmaceutical chemistry. Its unique structure and promising pharmacological properties position it as a valuable asset in ongoing drug discovery efforts. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.